Cas no 2166644-41-1 (methyl 7-methyl-2,7-diazaspiro4.4nonane-4-carboxylate)

• Product Name: methyl 7-methyl-2,7-diazaspiro4.4nonane-4-carboxylate
• CAS No: 2166644-41-1
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 6370563
• PubChem ID: 165527101
• Update Time: 2025-10-30

methyl 7-methyl-2,7-diazaspiro4.4nonane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7-methyl-2,7-diazaspiro4.4nonane-4-carboxylate
• EN300-1455526
• methyl 7-methyl-2,7-diazaspiro[4.4]nonane-4-carboxylate
• 2166644-41-1

• Inchi： 1S/C10H18N2O2/c1-12-4-3-10(7-12)6-11-5-8(10)9(13)14-2/h8,11H,3-7H2,1-2H3
• InChI Key： FLMVQTVTTVIZHT-UHFFFAOYSA-N
• SMILES： O(C)C(C1CNCC21CN(C)CC2)=O

Computed Properties

• Exact Mass: 198.136827821g/mol
• Monoisotopic Mass: 198.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 41.6Ų

Additional information on methyl 7-methyl-2,7-diazaspiro4.4nonane-4-carboxylate

Recent Advances in the Study of Methyl 7-methyl-2,7-diazaspiro[4.4]nonane-4-carboxylate (CAS: 2166644-41-1)

The compound methyl 7-methyl-2,7-diazaspiro[4.4]nonane-4-carboxylate (CAS: 2166644-41-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This spirocyclic compound, characterized by its diazaspiro core, has been explored as a versatile scaffold for the development of novel bioactive molecules. Recent studies have focused on its synthesis, pharmacological properties, and applications in drug discovery, particularly in targeting central nervous system (CNS) disorders and infectious diseases.

One of the key advancements in the study of this compound is its role as a building block for the synthesis of sigma-1 receptor ligands. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of methyl 7-methyl-2,7-diazaspiro[4.4]nonane-4-carboxylate exhibit high affinity for the sigma-1 receptor, which is implicated in neuroprotection and pain modulation. The study highlighted the compound's potential in designing new therapeutics for neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its CNS applications, recent research has also explored the antimicrobial properties of this compound. A 2024 preprint article on bioRxiv reported that methyl 7-methyl-2,7-diazaspiro[4.4]nonane-4-carboxylate derivatives exhibit potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, suggesting its potential as a lead structure for novel antibiotics.

From a synthetic chemistry perspective, advancements have been made in the efficient production of this compound. A recent Organic Letters publication (2024) described a novel catalytic asymmetric synthesis route for methyl 7-methyl-2,7-diazaspiro[4.4]nonane-4-carboxylate, achieving high enantioselectivity and yield. This methodological breakthrough is expected to facilitate further pharmacological studies by providing access to enantiomerically pure forms of the compound.

Looking ahead, the versatility of methyl 7-methyl-2,7-diazaspiro[4.4]nonane-4-carboxylate as a pharmacophore continues to inspire new research directions. Current investigations are exploring its potential in cancer therapeutics, with preliminary data suggesting activity against certain kinase targets. As the understanding of this compound's biological interactions deepens, it is poised to become an increasingly important tool in medicinal chemistry and drug discovery pipelines.